rac Ibuprofen-d3
rac Ibuprofen-d3
Ibuprofen-d3 contains three deuterium atoms. It is intended for use as an internal standard for the quantification of ibuprofen by GC- or LC-mass spectrometry. Ibuprofen is a non-selective, reversible COX inhibitor. The IC50 values for human recombinant COX-1 and -2 are 2.6 and 1.53 µM, respectively. The Ki value for ovine COX-1 and -2 is 9 µM.
Brand Name:
Vulcanchem
CAS No.:
121662-14-4
VCID:
VC20761137
InChI:
InChI=1S/C13H18O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)/i3D3
SMILES:
CC(C)CC1=CC=C(C=C1)C(C)C(=O)O
Molecular Formula:
C13H18O2
Molecular Weight:
209.3 g/mol
rac Ibuprofen-d3
CAS No.: 121662-14-4
Cat. No.: VC20761137
Molecular Formula: C13H18O2
Molecular Weight: 209.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ibuprofen-d3 contains three deuterium atoms. It is intended for use as an internal standard for the quantification of ibuprofen by GC- or LC-mass spectrometry. Ibuprofen is a non-selective, reversible COX inhibitor. The IC50 values for human recombinant COX-1 and -2 are 2.6 and 1.53 µM, respectively. The Ki value for ovine COX-1 and -2 is 9 µM. |
|---|---|
| CAS No. | 121662-14-4 |
| Molecular Formula | C13H18O2 |
| Molecular Weight | 209.3 g/mol |
| IUPAC Name | 3,3,3-trideuterio-2-[4-(2-methylpropyl)phenyl]propanoic acid |
| Standard InChI | InChI=1S/C13H18O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)/i3D3 |
| Standard InChI Key | HEFNNWSXXWATRW-HPRDVNIFSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C(C1=CC=C(C=C1)CC(C)C)C(=O)O |
| SMILES | CC(C)CC1=CC=C(C=C1)C(C)C(=O)O |
| Canonical SMILES | CC(C)CC1=CC=C(C=C1)C(C)C(=O)O |
| Appearance | Assay:≥99% deuterated forms (d1-d3)A crystalline solid |
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